2,3-Dihydro-3,3-dimethyl-5-hydroxy-2-piperidino-benzofuran

• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol
• IUPAC Name: 3,3-dimethyl-2-piperidin-1-yl-2H-1-benzofuran-5-ol
• InChI: InChI=1S/C15H21NO2/c1-15(2)12-10-11(17)6-7-13(12)18-14(15)16-8-4-3-5-9-16/h6-7,10,14,17H,3-5,8-9H2,1-2H3
• InChI Key: ITRLVVKTHRNGDT-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(OC2=C1C=C(C=C2)O)N3CCCCC3)C

Description

2,3-Dihydro-3,3-dimethyl-5-hydroxy-2-piperidino-benzofuran is a useful research compound. Its molecular formula is C15H21NO2 and its molecular weight is 247.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The process of Example 1 was repeated using 196.2 parts of piperidine in place of the morpholine. The product was the corresponding piperidino enamine which was reacted with benzoquinone in toluene to give 2,3-dihydro-3,3-dimethyl-5-hydroxy-2-piperidino-benzofuran. This was converted to 2,3-dihydro-3,3-dimethyl-2-piperidino-benzofuran-5-yl methanesulphonate and then to 2,3-dihydro-3,3-dimethyl-2-ethoxy-benzofuran-5-yl methane sulphonate as in Example 5.